Cas no 2098123-61-4 (3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile
• CAS No: 2098123-61-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5729031
• PubChem ID: 121201438
• Update Time: 2025-06-29

3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2098123-61-4
• 3-(3-(ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile
• F1907-5129
• 3-[3-(ethoxymethyl)piperidin-1-yl]-3-oxopropanenitrile
• AKOS026709552
• 1-Piperidinepropanenitrile, 3-(ethoxymethyl)-β-oxo-
• 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C11H18N2O2/c1-2-15-9-10-4-3-7-13(8-10)11(14)5-6-12/h10H,2-5,7-9H2,1H3
• InChI Key： WUSFOVJOTLXHSJ-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(CC#N)=O)CCC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±17.0 °C(Predicted)
• pka: 6.14±0.40(Predicted)

Additional information on 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile

Introduction to 3-(3-(Ethoxymethyl)-Piperidin-1-yl)-3-oxopropanenitrile (CAS No. 2098123-61-4)

3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile, identified by its CAS number 2098123-61-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both the Ethoxymethyl and Piperidin-1-yl moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The structure of 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile incorporates a nitrile group and an oxo-propane backbone, which are common features in many bioactive molecules. The nitrile group, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, while the oxo-propane moiety can introduce conformational flexibility. These structural elements collectively contribute to the compound's potential pharmacological properties.

In recent years, there has been a growing interest in developing novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. Piperidine derivatives are particularly noted for their role in central nervous system (CNS) drugs, where they often serve as key pharmacophores. The addition of an Ethoxymethyl group to the piperidine ring can further modulate the compound's solubility and metabolic stability, enhancing its bioavailability and pharmacokinetic profile.

The synthesis of 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitrile group typically involves cyanation reactions, while the formation of the oxo-propane backbone may involve oxidation or condensation processes. Advanced synthetic methodologies, such as transition metal-catalyzed reactions or asymmetric synthesis, can be employed to achieve high yields and enantioselectivity.

The biological activity of 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile has been a subject of extensive research. Preclinical studies have suggested that this compound exhibits potential inhibitory effects on certain enzymes and receptors relevant to neurological disorders. Specifically, it has shown promise in modulating neurotransmitter pathways, which could make it a valuable candidate for treating conditions such as depression, anxiety, and cognitive impairments. The exact mechanism of action remains under investigation, but preliminary data indicate that the compound interacts with both presynaptic and postsynaptic targets.

The development of CNS drugs is particularly challenging due to the complex nature of neural pathways and the blood-brain barrier (BBB). However, compounds like 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile, with their optimized pharmacokinetic properties, offer a glimmer of hope for overcoming these challenges. By fine-tuning the molecular structure to enhance BBB penetration and reduce metabolic degradation, researchers aim to develop more effective therapies for neurological disorders.

In addition to its potential in CNS applications, 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile may also have utility in other therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds used in anti-inflammatory and antiviral treatments. Further exploration into its broader pharmacological profile could uncover additional therapeutic applications.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only compounds with demonstrated safety and efficacy reach clinical use. The synthesis and characterization of 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile must adhere to Good Manufacturing Practices (GMP) and undergo rigorous toxicological assessments before being considered for human trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to streamline this process and bring innovative treatments to patients more quickly.

The future of drug discovery lies in interdisciplinary approaches that combine computational chemistry, high-throughput screening, and traditional synthetic methodologies. Computational tools can predict the binding affinity of compounds like 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile to biological targets with remarkable accuracy, thereby accelerating the identification of lead compounds. Meanwhile, advances in synthetic chemistry enable the rapid construction of complex molecular architectures tailored for specific biological activities.

In conclusion, 3-(3-(Ethoxymethyl)piperidin-1-yl)-3-oxopropanenitrile represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising preclinical data make it a valuable asset in the ongoing quest to develop novel therapeutics for neurological disorders and beyond. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.